Cas no 18459-51-3 (Hexanal, 2-butyl-)

• Product Name: Hexanal, 2-butyl-
• CAS No: 18459-51-3
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• MDL: MFCD03427274
• CID: 123020
• PubChem ID: 3341006
• Update Time: 2025-05-26

Hexanal, 2-butyl- Chemical and Physical Properties

Names and Identifiers

• Hexanal, 2-butyl-
• 2-butylhexanal
• 2-butyl-hexanal
• 2-n-butyl-1-hexanal
• 2-n-butylhexanal
• dibutylacetaldehyde
• Di-n-butylacetaldehyde
• Hexanal,2-butyl
• DI-N-BUTYLACETALDEHYDE 98
• Di-n-butylacetaldehyde 98%
• SCHEMBL348615
• DTXSID70391619
• Di-N-butylacetaldehyde,98%
• RACNVJFSQSOKGQ-UHFFFAOYSA-N
• AKOS015912815
• 18459-51-3
• J-011830
• Di-n-butylacetaldehyde, 98%

• MDL： MFCD03427274
• Inchi： 1S/C10H20O/c1-3-5-7-10(9-11)8-6-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： RACNVJFSQSOKGQ-UHFFFAOYSA-N
• SMILES： O=CC(CCCC)CCCC

Computed Properties

• Exact Mass: 156.15100
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 80.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: colorless liquid
• Boiling Point: 85 °C10 mm Hg(lit.)
• Flash Point: 97 °F
• Refractive Index: n20/D 1.4260(lit.)
• PSA: 17.07000
• LogP: 3.18190
• Solubility: Not determined

Hexanal, 2-butyl- Security Information

• Hazardous Material transportation number：UN 1989 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on Hexanal, 2-butyl-

Introduction to 2-Butylhexanal (CAS No. 18459-51-3)

2-Butylhexanal (CAS No. 18459-51-3) is a synthetic organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including flavor and fragrance, pharmaceuticals, and agrochemicals. This compound belongs to the class of aldehydes and is characterized by its distinct molecular structure, which includes a long hydrocarbon chain with a terminal aldehyde group and a branched butyl substituent.

The chemical formula of 2-Butylhexanal is C₁₀H₂₀O, and its molecular weight is 156.26 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor, making it an essential component in the formulation of various fragrances and flavors. Its physical properties, such as boiling point (178°C), melting point (-40°C), and density (0.84 g/cm³ at 20°C), are well-documented and contribute to its stability and ease of handling in industrial processes.

In the flavor and fragrance industry, 2-Butylhexanal is highly valued for its ability to impart a fresh, fruity, and slightly floral aroma. It is commonly used as a flavoring agent in food products, particularly in the development of fruit-flavored confections, beverages, and baked goods. The compound's low toxicity and high sensory impact make it a preferred choice for formulators looking to create natural and artificial flavors that are both safe and effective.

Recent research has also explored the potential of 2-Butylhexanal in the pharmaceutical industry. Studies have shown that this compound exhibits antimicrobial properties, making it a promising candidate for the development of new antibacterial agents. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 demonstrated that 2-Butylhexanal effectively inhibits the growth of several pathogenic bacteria, including *Staphylococcus aureus* and *Escherichia coli*. These findings suggest that 2-Butylhexanal could be used as a natural preservative in pharmaceutical formulations or as an active ingredient in topical antimicrobial products.

Beyond its antimicrobial properties, 2-Butylhexanal has also been investigated for its potential as a pesticide. In agricultural applications, the compound has shown efficacy in controlling various plant pests, such as aphids and mites. A study conducted by researchers at the University of California, Davis, found that 2-Butylhexanal-based formulations were effective in reducing pest populations without causing significant harm to beneficial insects or the environment. This makes it an attractive alternative to conventional synthetic pesticides, which can have adverse ecological impacts.

The synthesis of 2-Butylhexanal can be achieved through several routes, including the oxidation of alcohols or the reduction of carboxylic acids. One common method involves the oxidation of 2-butylhexanol using an oxidizing agent such as potassium permanganate or hydrogen peroxide. This process yields high-purity 2-Butylhexanal, which can be further refined through distillation or other purification techniques to meet stringent quality standards.

In terms of safety, 2-Butylhexanal is generally considered safe when used as directed. However, like many organic compounds, it can pose risks if mishandled or exposed to high concentrations. Proper personal protective equipment (PPE) should be worn during handling, and adequate ventilation should be maintained to prevent inhalation of vapors. Additionally, storage conditions should be carefully controlled to avoid exposure to heat or oxidizing agents that could lead to degradation or instability.

The market demand for 2-Butylhexanal continues to grow due to its versatile applications and favorable properties. According to market research reports, the global market for aldehydes is expected to expand at a compound annual growth rate (CAGR) of 4% over the next five years, driven by increasing demand from the flavor and fragrance industry as well as growing interest in natural preservatives and pesticides.

In conclusion, 2-Butylhexanal (CAS No. 18459-51-3) is a valuable compound with a wide range of applications across multiple industries. Its unique chemical structure and favorable properties make it an essential component in the development of flavors, fragrances, pharmaceuticals, and agrochemicals. As research continues to uncover new potential uses for this compound, it is likely that its importance will only continue to grow in the coming years.